Cas no 1388036-40-5 (2-Methoxy-6-nitrophenylhydrazine)

• Product Name: 2-Methoxy-6-nitrophenylhydrazine
• CAS No: 1388036-40-5
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• CID: 4934336
• Update Time: 2025-07-02

2-Methoxy-6-nitrophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-nitrophenylhydrazine

• Inchi： 1S/C7H9N3O3/c1-13-6-4-2-3-5(10(11)12)7(6)9-8/h2-4,9H,8H2,1H3
• InChI Key： FKKNYTBQYFXANG-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1NN)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• XLogP3: 0.7
• Topological Polar Surface Area: 93.1

Additional information on 2-Methoxy-6-nitrophenylhydrazine

Introduction to 2-Methoxy-6-nitrophenylhydrazine (CAS No. 1388036-40-5)

2-Methoxy-6-nitrophenylhydrazine, identified by the Chemical Abstracts Service Number (CAS No.) 1388036-40-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a nitro and a hydrazine substituent on a methoxy-substituted phenyl ring, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The structural configuration of 2-Methoxy-6-nitrophenylhydrazine (CAS No. 1388036-40-5) imparts distinct reactivity, making it useful in the synthesis of heterocyclic compounds and as a precursor in drug development. The presence of both electron-withdrawing nitro and electron-donating methoxy groups creates a balance of reactivity that allows for selective functionalization, which is crucial in medicinal chemistry.

In recent years, the pharmaceutical industry has shown increasing interest in hydrazine derivatives due to their role as pharmacophores in various therapeutic agents. 2-Methoxy-6-nitrophenylhydrazine (CAS No. 1388036-40-5) is being explored for its potential applications in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymatic pathways involved in inflammatory and infectious diseases.

One of the most compelling aspects of 2-Methoxy-6-nitrophenylhydrazine (CAS No. 1388036-40-5) is its versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions enable the introduction of aryl groups into larger scaffolds, facilitating the development of new drug candidates with improved pharmacokinetic profiles.

Recent studies have highlighted the role of nitroaromatic hydrazines in medicinal chemistry, particularly in their ability to act as intermediates for generating quinone-imines. Quinone-imines are known for their biological activity, including antitumor and antimicrobial properties. The synthesis of these derivatives often relies on compounds like 2-Methoxy-6-nitrophenylhydrazine (CAS No. 1388036-40-5), which provide a convenient entry point into this class of heterocycles.

The chemical reactivity of 2-Methoxy-6-nitrophenylhydrazine (CAS No. 1388036-40-5) also makes it a valuable tool in materials science, where it can be used to functionalize polymers and surfaces with specific chemical groups. This application is particularly relevant in the development of smart materials that respond to environmental stimuli, such as pH changes or light exposure.

In conclusion, 2-Methoxy-6-nitrophenylhydrazine (CAS No. 1388036-40-5) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for researchers working on drug discovery, synthetic chemistry, and advanced materials. As research continues to uncover new applications for this compound, its importance in the scientific community is likely to grow further.